Cas no 2229457-49-0 (tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate)
tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate
- 2229457-49-0
- EN300-1883435
-
- Inchi: 1S/C16H32N2O2/c1-6-8-13(9-7-2)14-12-18(11-10-17-14)15(19)20-16(3,4)5/h13-14,17H,6-12H2,1-5H3
- InChI Key: BGKOQJFDIQRWHO-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCNC(C1)C(CCC)CCC)=O
Computed Properties
- Exact Mass: 284.246378268g/mol
- Monoisotopic Mass: 284.246378268g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 41.6Ų
tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1883435-0.05g |
tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate |
2229457-49-0 | 0.05g |
$1140.0 | 2023-09-18 | ||
| Enamine | EN300-1883435-0.1g |
tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate |
2229457-49-0 | 0.1g |
$1195.0 | 2023-09-18 | ||
| Enamine | EN300-1883435-0.25g |
tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate |
2229457-49-0 | 0.25g |
$1249.0 | 2023-09-18 | ||
| Enamine | EN300-1883435-0.5g |
tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate |
2229457-49-0 | 0.5g |
$1302.0 | 2023-09-18 | ||
| Enamine | EN300-1883435-1.0g |
tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate |
2229457-49-0 | 1g |
$1357.0 | 2023-06-01 | ||
| Enamine | EN300-1883435-2.5g |
tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate |
2229457-49-0 | 2.5g |
$2660.0 | 2023-09-18 | ||
| Enamine | EN300-1883435-5.0g |
tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate |
2229457-49-0 | 5g |
$3935.0 | 2023-06-01 | ||
| Enamine | EN300-1883435-10.0g |
tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate |
2229457-49-0 | 10g |
$5837.0 | 2023-06-01 | ||
| Enamine | EN300-1883435-1g |
tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate |
2229457-49-0 | 1g |
$1357.0 | 2023-09-18 | ||
| Enamine | EN300-1883435-5g |
tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate |
2229457-49-0 | 5g |
$3935.0 | 2023-09-18 |
tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate
Professional Introduction to Tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate (CAS No. 2229457-49-0)
Tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate, a compound with the CAS number 2229457-49-0, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate incorporates a tert-butyl group and a heptan-4-yl side chain, which contribute to its unique physicochemical properties and biological interactions.
In recent years, piperazine derivatives have been extensively studied for their role in modulating various neurological and pharmacological pathways. The presence of the tert-butyl group enhances the lipophilicity of the molecule, making it more suitable for crossing biological membranes, which is a critical factor in drug delivery systems. Additionally, the heptan-4-yl side chain introduces a specific spatial arrangement that can influence receptor binding affinity and selectivity. These structural features make tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate a promising candidate for further exploration in drug design and development.
The compound has been the subject of several cutting-edge research studies aimed at uncovering its potential applications in treating neurological disorders. Piperazine derivatives are known to interact with a variety of neurotransmitter receptors, including serotonin, dopamine, and norepinephrine receptors. These interactions are crucial for developing drugs that can modulate mood, cognition, and motor function. Preliminary studies on tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate have shown promising results in animal models, suggesting its efficacy in alleviating symptoms associated with conditions such as depression and anxiety.
One of the most intriguing aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The versatility of piperazine derivatives allows for modifications at various positions on the ring, enabling researchers to fine-tune the biological activity of the molecule. For instance, substituents such as halogens or alkoxycarbonyl groups can be introduced to enhance metabolic stability or improve binding affinity to specific targets. The structural flexibility of tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate makes it an attractive candidate for structure-based drug design (SBDD) approaches.
In addition to its pharmacological potential, tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate has also been explored for its role in chemical synthesis. Piperazine derivatives serve as key intermediates in the production of various pharmaceuticals and agrochemicals. The tert-butyl group provides a stable handle for further functionalization, while the heptan-4-yl side chain can be used to introduce specific chemical properties into the final product. This makes the compound valuable not only as a potential drug candidate but also as a building block in synthetic chemistry.
The synthesis of tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to optimize yield and purity. These methods ensure that the final product meets the stringent standards required for pharmaceutical applications. The growing interest in green chemistry has also driven researchers to develop more sustainable synthetic routes, minimizing waste and reducing environmental impact.
The pharmacokinetic properties of tert-butyl 3-(heptan-4-y)piperazine-1-carboxy l ate are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic efficacy and safety profile. Studies have shown that piperazine derivatives exhibit moderate oral bioavailability and undergo extensive metabolism via cytochrome P450 enzymes. Further research is needed to optimize dosing regimens and minimize potential drug-drug interactions.
In conclusion, tert-butyl 3-(heptan -4 - y l ) p ip e r az ine -1 - car box y l ate (CAS No. 2229457 -49 -0) represents a significant advancement in pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it a valuable tool for developing novel therapeutic agents. Ongoing studies continue to explore its potential applications in treating neurological disorders and other conditions, while also advancing our understanding of piperazine derivatives in general. As research progresses, this compound is poised to play a crucial role in shaping the future of drug development.
2229457-49-0 (tert-butyl 3-(heptan-4-yl)piperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)